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Compound of Interest

Compound Name: Direct Red 80

Cat. No.: B10828323 Get Quote

An In-depth Technical Guide to the Safety and Handling of Direct Red 80

This guide provides comprehensive safety and handling information for Direct Red 80 (C.I.

35780; CAS No. 2610-10-8), a polyazo dye. The information is intended for researchers,

scientists, and drug development professionals who may work with this substance.

Chemical and Physical Properties
Direct Red 80 is a reddish-brown to purple powder.[1][2] It is soluble in water, with solubility

increasing at higher temperatures (30 g/L at 60°C and 50 g/L at 97°C).[3][4] The dye is also

soluble in ethanol and ethylene glycol ether but is difficult to dissolve or insoluble in other

organic solvents.[2]

Property Value Reference

CAS Number 2610-10-8

Molecular Formula C₄₅H₂₆N₁₀Na₆O₂₁S₆

Molecular Weight 1373.08 g/mol

Appearance
Reddish-brown to purple

powder

Solubility Soluble in water and ethanol
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Hazard Identification and Toxicological Information
Direct Red 80 presents several potential health hazards. It may cause skin and eye irritation,

and its dust can irritate the respiratory tract. Ingestion may lead to gastrointestinal irritation with

symptoms such as nausea, vomiting, and diarrhea. Some sources suggest possible risks of

irreversible effects, and mutagenicity data has been reported. However, it is important to note

that some reports indicate it does not meet GHS hazard criteria.

Acute Toxicity
Specific quantitative data on acute toxicity, such as LD50 (Lethal Dose, 50%) or LC50 (Lethal

Concentration, 50%), for Direct Red 80 are not readily available in published literature. One

safety data sheet explicitly states that these values are unlisted in the Registry of Toxic Effects

of Chemical Substances (RTECS).

Irritation and Sensitization
Skin Irritation: Causes skin irritation. Prolonged or repeated contact may lead to irritation,

especially in sensitive individuals.

Eye Irritation: Causes serious eye irritation. Dust may cause inflammation.

Respiratory Irritation: May cause respiratory irritation. The dust is irritating to the mucous

membranes and upper respiratory tract.

Carcinogenicity, Mutagenicity, and Teratogenicity
Carcinogenicity: Not listed as a carcinogen by ACGIH, IARC, NIOSH, NTP, or OSHA.

Mutagenicity: Mutagenicity data has been reported.

Teratogenicity: No information is available.

Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Handling
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Use in a well-ventilated area, preferably in a chemical fume hood.

Minimize dust generation and accumulation.

Avoid contact with skin, eyes, and clothing.

Avoid ingestion and inhalation.

Wash hands thoroughly after handling.

Remove and wash contaminated clothing before reuse.

Storage
Store in a cool, dry, well-ventilated area.

Keep containers tightly closed.

Store away from incompatible materials such as strong oxidizing and reducing agents.

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling Direct Red 80:

PPE Type Specification

Eye Protection Chemical safety goggles or glasses.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber)

and protective clothing to minimize skin contact.

Respiratory Protection
An approved respirator should be worn when

dust generation is likely.

First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention

immediately.

Skin Contact
Flush skin with plenty of soap and water. Get

medical aid if irritation develops or persists.

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical

attention.

Ingestion

If the victim is conscious and alert, give 2-4

cupfuls of milk or water. Never give anything by

mouth to an unconscious person. Get medical

attention immediately.

Accidental Release and Disposal
Accidental Release
In case of a spill, immediately clean it up while observing precautions in the protective

equipment section. Avoid generating dusty conditions. Vacuum or sweep up the material and

place it into a suitable disposal container.

Disposal
Dispose of waste and contaminated materials in accordance with all applicable local, state, and

federal regulations. Chemical waste generators must determine whether a discarded chemical

is classified as a hazardous waste.

Experimental Protocols
While specific safety assessment studies for Direct Red 80 are not readily available, the

following are descriptions of standard experimental protocols that would be used to evaluate

the potential hazards of a substance like Direct Red 80.
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Skin Irritation Testing (Based on OECD Guideline 439)
This in vitro test method uses a reconstituted human epidermis (RhE) model to assess skin

irritation potential.

Tissue Preparation: Three-dimensional RhE tissue models, which mimic the properties of the

human epidermis, are used.

Test Substance Application: The test substance (Direct Red 80) is applied topically to the

surface of the RhE tissue. A negative control (e.g., phosphate-buffered saline) and a positive

control (e.g., 5% sodium dodecyl sulfate) are also tested in parallel.

Incubation: The treated tissues are incubated for a specific period (e.g., 60 minutes) at 37°C.

Rinsing and Post-Incubation: After the exposure period, the tissues are thoroughly rinsed to

remove the test substance and then transferred to fresh culture medium for a post-incubation

period (e.g., 42 hours).

Viability Assessment: Cell viability is measured using a quantitative assay, most commonly

the MTT assay. In this assay, viable cells convert the yellow MTT tetrazolium salt into a blue

formazan product, which is then extracted. The amount of formazan is measured

spectrophotometrically.

Data Interpretation: The viability of the test substance-treated tissues is expressed as a

percentage of the negative control. A substance is identified as a skin irritant if the mean

tissue viability is reduced below a defined threshold (typically ≤ 50%).

Eye Irritation Testing (Based on Bovine Corneal Opacity
and Permeability - BCOP - OECD Guideline 437)
This ex vivo method uses corneas from cattle to assess the potential for a substance to cause

severe eye damage.

Cornea Preparation: Bovine corneas are obtained from an abattoir, dissected, and mounted

in a specialized holder.
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Test Substance Application: The test substance is applied to the epithelial surface of the

cornea. A negative control (saline) and a positive control (e.g., ethanol) are also tested.

Incubation and Rinsing: The corneas are incubated with the test substance for a defined

period, after which they are rinsed.

Opacity Measurement: The opacity of each cornea is measured using an opacitometer,

which quantifies the amount of light that can pass through the cornea.

Permeability Measurement: After the opacity measurement, the permeability of the cornea is

assessed by applying sodium fluorescein dye to the epithelial side and measuring the

amount that passes through to the endothelial side over a set time period using a

spectrophotometer.

Data Interpretation: An In Vitro Irritancy Score (IVIS) is calculated based on the mean opacity

and permeability values. This score is used to classify the substance's eye irritation potential.

Bacterial Reverse Mutation Test (Ames Test - OECD
Guideline 471)
This in vitro test is used to assess the mutagenic potential of a substance by its ability to induce

reverse mutations in several strains of Salmonella typhimurium.

Bacterial Strains: A set of histidine-dependent S. typhimurium strains are used. These strains

have different mutations in the genes involved in histidine synthesis and are designed to

detect various types of mutagens.

Metabolic Activation: The test is performed both with and without a mammalian metabolic

activation system (S9 fraction from rat liver) to account for metabolites that may be

mutagenic.

Exposure: The bacterial strains are exposed to the test substance at various concentrations,

along with the necessary controls (negative, solvent, and positive controls for each strain

with and without S9). This is typically done using either the plate incorporation method or the

pre-incubation method.

Incubation: The treated plates are incubated for 48-72 hours at 37°C.
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Scoring: The number of revertant colonies (colonies that have regained the ability to

synthesize histidine) on each plate is counted.

Data Interpretation: The substance is considered mutagenic if it causes a concentration-

related increase in the number of revertant colonies over the background level and this

increase is reproducible.

Visualizations
The following diagrams illustrate key logical workflows for the safe handling of chemical

substances like Direct Red 80.
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Caption: Workflow for Hazard Communication and Risk Assessment.
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What is the task?
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Caption: Decision Tree for Selecting Appropriate Personal Protective Equipment (PPE).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10828323#safety-and-handling-precautions-for-
direct-red-80-dye]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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